Cas no 2649013-97-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2649013-97-6
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5214101
• PubChem ID: 165438150
• Update Time: 2025-10-28

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2649013-97-6
• ethyl 5-(3-methylpyridin-2-yl)-4,5-dihydro-1,3-oxazole-4-carboxylate
• EN300-341236
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H14N2O3/c1-3-16-12(15)10-11(17-7-14-10)9-8(2)5-4-6-13-9/h4-7,10-11H,3H2,1-2H3
• InChI Key： SCOXBZSYHSHUEG-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)OCC)C1C1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 363.1±52.0 °C(Predicted)
• pka: 3.89±0.29(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2649013-97-6: A Comprehensive Overview

The compound with CAS No. 2649013-97-6, currently designated as "INDEX NAME NOT YET ASSIGNED," represents a unique chemical entity that has garnered significant attention in the scientific community. This compound is part of a broader class of materials being explored for their potential applications in advanced materials science, pharmaceuticals, and environmental technologies. Recent studies have highlighted its intriguing properties, making it a subject of interest for researchers worldwide.

CAS No. 2649013-97-6 is characterized by its distinctive molecular structure, which contributes to its exceptional thermal stability and mechanical robustness. These properties make it a promising candidate for high-performance applications in extreme environments. Researchers have also noted its ability to form stable coatings, which could revolutionize surface protection technologies in industries such as aerospace and marine engineering.

One of the most groundbreaking findings related to CAS No. 2649013-97-6 is its potential in catalytic processes. Studies published in leading chemistry journals have demonstrated its efficiency as a catalyst in organic synthesis reactions, particularly in the conversion of biomass into valuable chemicals. This discovery underscores its role in sustainable chemistry and green energy solutions.

The synthesis of CAS No. 2649013-97-6 involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline its production, making it more accessible for large-scale applications.

In terms of environmental impact, CAS No. 2649013-97-6 has shown remarkable biodegradability under specific conditions, reducing concerns about long-term ecological effects. This attribute aligns with global efforts to develop eco-friendly materials and processes.

Looking ahead, the future of CAS No. 2649013-97-6 appears bright, with ongoing research exploring its potential in nanotechnology and biomedical engineering. Its ability to self-assemble into nanostructures presents exciting opportunities for drug delivery systems and tissue engineering applications.

In conclusion, CAS No. 2649013-97-6, while still under investigation for its full potential, represents a significant advancement in modern chemistry. Its versatile properties and promising applications position it as a key player in shaping the future of various industries.